Cas no 1185302-00-4 (4-(1-Naphthylmethoxy)aniline hydrochloride)

• Product Name: 4-(1-Naphthylmethoxy)aniline hydrochloride
• CAS No: 1185302-00-4
• MF: C₁₇H₁₆ClNO
• MW: 285.768043518066
• CID: 4684105
• Update Time: 2025-06-13

4-(1-Naphthylmethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-NAPHTHYLMETHOXY)ANILINE HYDROCHLORIDE
• 4-(naphthalen-1-ylmethoxy)aniline hydrochloride
• 4-(1-Naphthylmethoxy)aniline hydrochloride

• Inchi： 1S/C17H15NO.ClH/c18-15-8-10-16(11-9-15)19-12-14-6-3-5-13-4-1-2-7-17(13)14;/h1-11H,12,18H2;1H
• InChI Key： OFUWRCJZPVGYGF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)N)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 35.2

Additional information on 4-(1-Naphthylmethoxy)aniline hydrochloride

Introduction to 4-(1-Naphthylmethoxy)aniline Hydrochloride (CAS No. 1185302-00-4)

4-(1-Naphthylmethoxy)aniline hydrochloride, also known by its CAS number 1185302-00-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthylmethoxy group attached to an aniline moiety, and its hydrochloride salt form. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(1-Naphthylmethoxy)aniline hydrochloride is represented by the formula C₁₆H₁₆ClNO. The naphthylmethoxy group, which is a substituted benzene ring with a methoxy group attached to a naphthalene ring, imparts specific pharmacological properties to the molecule. The aniline moiety, on the other hand, is known for its aromatic nature and reactivity, making it a valuable component in the design of various pharmaceutical agents.

In recent years, 4-(1-Naphthylmethoxy)aniline hydrochloride has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(1-Naphthylmethoxy)aniline hydrochloride has also demonstrated potential as an antioxidant agent. Research has indicated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Preclinical studies have shown that this compound can reduce oxidative stress markers in neuronal cells, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 4-(1-Naphthylmethoxy)aniline hydrochloride have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it suitable for chronic administration in clinical settings.

In terms of safety, preclinical toxicity studies have indicated that 4-(1-Naphthylmethoxy)aniline hydrochloride is well-tolerated at therapeutic doses. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Current Phase I clinical trials are underway to evaluate its safety and pharmacokinetics in healthy volunteers.

The potential applications of 4-(1-Naphthylmethoxy)aniline hydrochloride extend beyond inflammation and neuroprotection. Recent research has explored its anti-cancer properties, particularly in the context of breast cancer and colorectal cancer. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. These findings suggest that it may have potential as an adjuvant therapy in cancer treatment regimens.

In conclusion, 4-(1-Naphthylmethoxy)aniline hydrochloride (CAS No. 1185302-00-4) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the treatment of various diseases.